Cas no 30360-14-6 (1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-)
30360-14-6 structure
Product Name:1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
CAS No:30360-14-6
MF:C10H12N6
MW:216.242480278015
CID:308994
Update Time:2024-01-28
1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
- 1,3,5-Triazine-2,4,6-triamine, N2-methyl-N2-phenyl-
-
- Inchi: 1S/C10H12N6/c1-16(7-5-3-2-4-6-7)10-14-8(11)13-9(12)15-10/h2-6H,1H3,(H4,11,12,13,14,15)
- InChI Key: VPWWIELPZSOTLV-UHFFFAOYSA-N
- SMILES: N1=C(N)N=C(N)N=C1N(C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 216.11256
- Monoisotopic Mass: 216.112344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94
Experimental Properties
- Density: 1.366
- Melting Point: 257-259 °C
- Boiling Point: 487.2°C at 760 mmHg
- Flash Point: 248.4°C
- Refractive Index: 1.728
- PSA: 93.95
- pka: 5.09±0.10(Predicted)
1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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